2,4-dichloro-N-[4-[(2-fluorobenzoyl)amino]phenyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[4-[(2-fluorobenzoyl)amino]phenyl]benzamide
• InChI: InChI=1S/C20H13Cl2FN2O2/c21-12-5-10-15(17(22)11-12)19(26)24-13-6-8-14(9-7-13)25-20(27)16-3-1-2-4-18(16)23/h1-11H,(H,24,26)(H,25,27)
• InChI Key: DSGRQWGTATYHDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl)F
• Molecular Formula: C20H13Cl2FN2O2
• Molecular Weight: 403.2 g/mol

Description

2,4-dichloro-N-[4-[(2-fluorobenzoyl)amino]phenyl]benzamide is a synthetic organic compound characterized by its complex molecular structure. It is primarily used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-dichloro-N-[4-[(2-fluorobenzoyl)amino]phenyl]benzamide typically involves multiple steps. One common method includes the condensation of 2,4-dichlorobenzoyl chloride with 4-aminophenyl-2-fluorobenzamide under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of this compound often employs similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization and chromatography are employed to ensure the compound’s purity.

Chemical Reactions Analysis

Types of Reactions

2,4-dichloro-N-[4-[(2-fluorobenzoyl)amino]phenyl]benzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the chlorine atoms can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium